Cas no 1352296-65-1 (2,6-di-tert-butyl-4-[(1E)-2-[4-(dimethylamino)phenyl]ethenyl]-2H-pyran-2-ylium perchlorate)

• Product Name: 2,6-di-tert-butyl-4-[(1E)-2-[4-(dimethylamino)phenyl]ethenyl]-2H-pyran-2-ylium perchlorate
• CAS No: 1352296-65-1
• MF: C₂₃H₃₂ClNO₅
• MW: 437.956886291504
• CID: 5188752
• Update Time: 2025-06-08

2,6-di-tert-butyl-4-[(1E)-2-[4-(dimethylamino)phenyl]ethenyl]-2H-pyran-2-ylium perchlorate Chemical and Physical Properties

Names and Identifiers

• Pyrylium, 4-[(1E)-2-[4-(dimethylamino)phenyl]ethenyl]-2,6-bis(1,1-dimethylethyl)-, perchlorate (1:1)
• SM21 perchlorate
• 2,6-di-tert-butyl-4-[(1E)-2-[4-(dimethylamino)phenyl]ethenyl]-2H-pyran-2-ylium perchlorate

• Inchi： 1S/C23H32NO.ClHO4/c1-22(2,3)20-15-18(16-21(25-20)23(4,5)6)10-9-17-11-13-19(14-12-17)24(7)8;2-1(3,4)5/h9-16H,1-8H3;(H,2,3,4,5)/q+1;/p-1/b10-9+;
• InChI Key： VMHHIKFQHFTOTC-RRABGKBLSA-M
• SMILES： Cl([O-])(=O)(=O)=O.C(/C1=CC(C(C)(C)C)=[O+]C(C(C)(C)C)=C1)=C\C1C=CC(N(C)C)=CC=1

Additional information on 2,6-di-tert-butyl-4-[(1E)-2-[4-(dimethylamino)phenyl]ethenyl]-2H-pyran-2-ylium perchlorate

Introduction to 2,6-di-tert-butyl-4-[(1E)-2-[4-(dimethylamino)phenyl]ethenyl]-2H-pyran-2-ylium perchlorate (CAS No. 1352296-65-1)

The compound 2,6-di-tert-butyl-4-[(1E)-2-[4-(dimethylamino)phenyl]ethenyl]-2H-pyran-2-ylium perchlorate, identified by its CAS number 1352296-65-1, represents a fascinating molecule with significant potential in the field of chemical biology and pharmaceutical research. This compound belongs to the class of pyranopyrylium dyes, which are known for their unique photophysical properties and biological activities. The presence of multiple functional groups, including tert-butyl substituents, an ethenyl bridge, and a dimethylamino group on the aromatic ring, contributes to its complex behavior and makes it a subject of intense interest for researchers.

One of the most striking features of this compound is its structural complexity, which arises from the combination of a pyranopyrylium core with various aromatic and heterocyclic moieties. The perchlorate counterion further enhances its solubility in polar organic solvents, making it more amenable to various spectroscopic and chromatographic techniques. This structural arrangement not only imparts unique electronic and steric properties but also opens up possibilities for its application in areas such as photochemistry, materials science, and bioimaging.

Recent advancements in the field of photoactive compounds have highlighted the importance of molecules with tunable excited-state properties. The pyranopyrylium dyes are particularly notable for their ability to exhibit fluorescence or phosphorescence depending on their environment, which makes them valuable tools for studying dynamic processes in biological systems. The specific substitution pattern in 2,6-di-tert-butyl-4-[(1E)-2-[4-(dimethylamino)phenyl]ethenyl]-2H-pyran-2-ylium perchlorate is thought to modulate its excited-state lifetimes and emission wavelengths, allowing for precise control over its photophysical behavior.

In the realm of bioimaging, this compound has shown promise as a fluorescent probe due to its high quantum yields and excellent photostability. The dimethylamino group on the aromatic ring can also participate in hydrogen bonding interactions with biological targets, enhancing the compound's binding affinity and selectivity. Such properties make it a candidate for developing new generation fluorescent markers for cellular studies, including live-cell imaging and Förster resonance energy transfer (FRET) applications.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the tert-butyl groups at the 2 and 6 positions provides steric hindrance, which can influence both the reactivity and the orientation of the molecule in biological environments. Additionally, the presence of an ethenyl bridge connects two aromatic systems in a way that can enhance electronic communication between them, leading to novel spectroscopic phenomena.

From a pharmaceutical perspective, the structural motifs present in this compound suggest potential applications in drug discovery. The pyranopyrylium core has been explored as a scaffold for antimicrobial and anticancer agents due to its ability to interact with biomolecules in specific ways. The dimethylamino group can serve as a pharmacophore, facilitating interactions with enzymes or receptors involved in disease pathways. Furthermore, the stability provided by the perchlorate counterion ensures that the compound remains intact under various experimental conditions, making it reliable for both laboratory research and potential clinical applications.

Recent studies have begun to unravel the mechanistic aspects of how this compound interacts with biological targets. For instance, researchers have investigated its binding affinity to proteins such as tubulin or actin filaments using computational modeling techniques. These studies have revealed that subtle changes in the substitution pattern can significantly alter binding kinetics and thermodynamics. Such insights are crucial for designing derivatives with improved efficacy and reduced side effects.

The role of fluorescent dyes like this one extends beyond imaging; they are also used as probes in biochemical assays where real-time monitoring of molecular interactions is required. The ability to track these interactions non-invasively has revolutionized fields such as drug development and diagnostics. By leveraging the photophysical properties of compounds like 2,6-di-tert-butyl-4-[(1E)-2-[4-(dimethylamino)phenyl]ethenyl]-2H-pyran-2-ylium perchlorate, scientists can gain unprecedented insights into complex biological processes at the molecular level.

Future directions in research may focus on developing analogs of this compound with enhanced properties tailored for specific applications. For example, modifications could be made to improve water solubility or to extend fluorescence lifetimes further into the near-infrared region where tissues are more transparent. Additionally, exploring new synthetic routes could reduce costs and increase scalability without compromising purity standards.

In conclusion,2,6-di-tert-butyl-4-[(1E)-2-[4-(dimethylamino)phenyl]ethenyl]-2H-pyran-2-ylium perchlorate (CAS No. 1352296-65-1) stands out as a versatile molecule with broad utility across multiple scientific disciplines. Its unique structural features combined with its photophysical characteristics make it an invaluable tool for researchers studying everything from cellular dynamics to drug mechanisms. As our understanding of molecular interactions continues to grow,this compound will undoubtedly play an increasingly important role in advancing both fundamental science and applied technologies.